Cas no 2171773-52-5 (4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171773-52-5
• MF: C₃₀H₃₂N₂O₆
• MW: 516.584888458252
• CID: 6268894
• PubChem ID: 165513441
• Update Time: 2025-06-22

4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1516131
• 2171773-52-5
• 4-{[1-(benzyloxy)propan-2-yl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C30H32N2O6/c1-20(17-37-18-21-9-3-2-4-10-21)31-29(35)27(15-16-28(33)34)32-30(36)38-19-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h2-14,20,26-27H,15-19H2,1H3,(H,31,35)(H,32,36)(H,33,34)
• InChI Key： GSGCWKLPBOZUSN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)COCC1C=CC=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 516.22603674g/mol
• Monoisotopic Mass: 516.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171773-52-5)

4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, with the CAS number 2171773-52-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a benzyl ether, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The benzyl ether moiety in the compound provides stability and protection for the hydroxyl group, which is crucial for maintaining the integrity of the molecule during synthetic transformations. The fluorenylmethoxycarbonyl (Fmoc) protecting group, on the other hand, is widely used in peptide synthesis due to its ease of removal under mild conditions. The presence of these functional groups allows for precise control over the reactivity and selectivity of the compound during chemical reactions.

Recent studies have highlighted the potential applications of 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of peptides and peptidomimetics. Peptides are essential biomolecules that play critical roles in various biological processes, including cell signaling, enzyme regulation, and immune response. By incorporating this compound into peptide sequences, researchers can design molecules with enhanced stability, bioavailability, and therapeutic efficacy.

In addition to its role in peptide synthesis, 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has shown promise in the development of small molecule inhibitors. Small molecule inhibitors are a class of drugs that target specific proteins or enzymes involved in disease pathways. The unique structure of this compound allows it to interact with specific binding sites on target proteins, thereby modulating their activity and potentially leading to novel therapeutic strategies.

The amide linkage in the compound is particularly noteworthy for its ability to form hydrogen bonds and stabilize secondary structures such as β-sheets and α-helices. This property makes it an attractive candidate for designing molecules that can mimic natural peptides or proteins. For instance, researchers have explored its use in creating peptidomimetics that can cross cell membranes more efficiently or resist proteolytic degradation.

Clinical trials involving compounds derived from 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid have shown promising results in various therapeutic areas. In oncology, these compounds have demonstrated antiproliferative effects on cancer cells by inhibiting key signaling pathways involved in cell growth and survival. In neurodegenerative diseases, they have shown potential as neuroprotective agents by reducing oxidative stress and inflammation.

The versatility of 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid extends beyond its direct applications in drug development. It has also been used as a tool compound in chemical biology research to probe protein-protein interactions and validate new targets for therapeutic intervention. By understanding how this compound interacts with biological systems at a molecular level, scientists can gain insights into disease mechanisms and identify new opportunities for drug discovery.

In conclusion, 4-{1-(benzyloxy)propan-2-ylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171773-52-5) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features make it an invaluable tool for chemists and biologists working at the interface of chemistry and biology. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.